Cas no 1489209-72-4 (3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid
• CAS No: 1489209-72-4
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6360347
• PubChem ID: 82366740
• Update Time: 2025-10-21

3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid
• 1489209-72-4
• EN300-1847696
• SCHEMBL20576275

• Inchi： 1S/C9H8FNO5/c10-6-2-1-5(3-7(6)11(15)16)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： QMOFGPMEBVQVQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(CC(=O)O)O

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid

Introduction to 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid (CAS No. 1489209-72-4)

3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1489209-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a fluorinated nitrophenyl group linked to a hydroxypropanoic acid moiety, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid includes a benzene ring substituted with both a fluorine atom at the 4-position and a nitro group at the 3-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry. The presence of the hydroxypropanoic acid side chain further enhances its reactivity, making it a versatile building block for constructing more complex pharmacophores.

In recent years, there has been growing interest in fluorinated nitroaromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities with biological targets. The incorporation of a fluorine atom into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation, while the nitro group can serve as a useful handle for further functionalization through reduction or diazotization reactions. These attributes make 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid particularly useful in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling applications of this compound is in the development of kinase inhibitors, which are critical in oncology therapy. The combination of a fluorinated nitrophenyl scaffold with an acidic functional group provides an ideal platform for designing molecules that interact selectively with protein kinases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases involved in tumor growth and progression. For instance, modifications to the hydroxypropanoic acid moiety have been explored to optimize solubility and pharmacokinetic properties, leading to more effective drug candidates.

Another area where 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid has shown promise is in the treatment of infectious diseases. The unique electronic properties conferred by the fluorine and nitro substituents enable this compound to interact with bacterial enzymes in novel ways, potentially overcoming resistance mechanisms associated with existing antibiotics. Researchers have reported that analogs of this molecule exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria. Furthermore, the presence of the hydroxypropanoic acid group allows for further derivatization into prodrugs or conjugates that enhance delivery and efficacy.

The synthesis of 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the nitration of 4-fluorobenzaldehyde followed by condensation with malonic acid derivatives, leading to the formation of an intermediate that can be hydrolyzed and oxidized to yield the final product. This synthetic pathway underscores the compound's role as a key intermediate in industrial-scale chemical manufacturing.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding pockets on target proteins for this compound. Molecular docking studies indicate that the fluorinated nitrophenyl ring interacts favorably with aromatic residues in protein active sites, while the hydroxypropanoic acid side chain forms hydrogen bonds with polar amino acids. These interactions are critical for achieving high affinity and selectivity in drug design.

The pharmacological profile of 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid has been extensively studied in preclinical models. In vitro assays have revealed significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, animal studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and analgesic properties comparable to those of established therapeutics but with improved metabolic stability.

Future research directions for this compound include exploring its potential as a scaffold for developing next-generation antiviral agents. The ability to modify both the aromatic core and the side chain offers unparalleled flexibility in designing molecules capable of inhibiting viral proteases or polymerases. Preliminary data suggest that certain analogs exhibit potent antiviral activity against RNA viruses, making them attractive candidates for further development.

In conclusion, 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoic acid (CAS No. 1489209-72-4) represents a structurally intriguing and biologically relevant compound with broad applications in pharmaceutical research. Its unique combination of substituents—specifically the fluorinated nitrophenyl ring and the hydroxypropanoic acid side chain)—makes it an invaluable tool for drug discovery and development across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.